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Abstract
(R)-2-(4-Aminophenyl)-2-hydroxyacetic acid, also known as (R)-4-aminomandelic acid, is a

high-value chiral building block pivotal to the synthesis of complex pharmaceutical agents. Its

unique structure, featuring a stereocenter directly attached to an aromatic ring, a carboxylic

acid, and a hydroxyl group, makes it a critical intermediate in modern asymmetric synthesis.

This guide provides an in-depth exploration of its molecular architecture, physicochemical

properties, and spectroscopic signature. We present a detailed examination of both classical

and modern synthetic strategies, including diastereomeric resolution and enantioselective

biocatalysis. Furthermore, this document elucidates its primary application as a key precursor

in the synthesis of the β3-adrenergic agonist, Mirabegron, and concludes with essential safety

and handling protocols for laboratory and industrial settings.
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Molecular Structure and Physicochemical
Properties
(R)-2-(4-Aminophenyl)-2-hydroxyacetic acid is a derivative of mandelic acid, featuring an

amino group at the para-position of the phenyl ring. The core of its chemical utility lies in the

chiral carbon atom (C2), which is bonded to four distinct substituents: a hydroxyl group (-OH), a

carboxylic acid group (-COOH), a 4-aminophenyl group, and a hydrogen atom. This specific

spatial arrangement, designated as the (R)-configuration according to the Cahn-Ingold-Prelog

priority rules, is fundamental to its role in stereospecific synthesis.

The presence of both an acidic carboxyl group and a basic amino group makes it an amino

acid, capable of existing as a zwitterion under certain pH conditions. This amphoteric nature,

combined with its aromaticity and chirality, governs its reactivity and physical properties.

Table 1: Core Properties and Identifiers
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Property Value Source(s)

IUPAC Name
(2R)-2-(4-aminophenyl)-2-

hydroxyacetic acid
[1]

Synonyms (R)-4-Aminomandelic acid

CAS Number 71630-32-5 [1]

Molecular Formula C₈H₉NO₃ [1]

Molecular Weight 167.16 g/mol [1]

Appearance
White to off-white crystalline

powder (Expected)

Melting Point

Expected >133 °C; (R)-

Mandelic acid melts at 131-

133 °C

[2]

Solubility

Partially soluble in water;

soluble in polar organic

solvents

[2]

SMILES O=C(O)O [1]

InChI Key
YJGSMLNQLMZMJD-

SSDOTTSWSA-N (Isomer)

Spectroscopic and Analytical Characterization
Precise characterization is essential to confirm the structural integrity and enantiomeric purity of

(R)-2-(4-Aminophenyl)-2-hydroxyacetic acid. A combination of spectroscopic and

chromatographic techniques is employed.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the molecular structure. While a

published spectrum for this specific compound is not readily available, a theoretical analysis

based on its structure allows for the prediction of its key features.[3][4]
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¹H NMR:

Aromatic Protons: The protons on the 4-substituted phenyl ring are expected to appear as

two distinct doublets in the aromatic region (~6.5-7.5 ppm). The protons ortho to the amino

group will be more shielded (upfield) compared to the protons meta to the amino group.

Methine Proton (-CH(OH)-): The single proton on the chiral carbon is expected to appear

as a singlet around 5.0 ppm. Its chemical shift is influenced by the adjacent hydroxyl and

phenyl groups.

Amine, Hydroxyl, and Carboxyl Protons: The protons of the -NH₂, -OH, and -COOH

groups are exchangeable and will appear as broad singlets. Their chemical shifts are

highly dependent on the solvent, concentration, and temperature.

¹³C NMR:

Carbonyl Carbon (-COOH): The carboxylic acid carbon is the most deshielded, expected

to appear downfield (>170 ppm).

Aromatic Carbons: Four distinct signals are expected for the aromatic carbons. The

carbon attached to the chiral center (C1') will be around 130-140 ppm, while the carbon

bearing the amino group (C4') will be shielded and appear further upfield.

Methine Carbon (-CH(OH)-): The chiral carbon atom is expected to have a signal in the

range of 70-75 ppm.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the key functional groups present in the molecule.[5][6][7]

O-H Stretch (Carboxylic Acid): A very broad and strong absorption band is expected from

2500-3300 cm⁻¹, characteristic of the hydrogen-bonded O-H group in the carboxylic acid

dimer.[5]

O-H Stretch (Alcohol): A broad band is expected around 3200-3550 cm⁻¹. This may overlap

with the N-H stretch.
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N-H Stretch (Amine): Primary amines typically show two medium-intensity bands in the

3300-3500 cm⁻¹ region.

C=O Stretch (Carboxyl): A strong, sharp absorption peak is expected in the range of 1700-

1725 cm⁻¹.

C=C Stretch (Aromatic): Medium to weak absorptions are expected in the 1500-1600 cm⁻¹

region.

Chiral High-Performance Liquid Chromatography
(HPLC)
Determining the enantiomeric excess (e.e.) is crucial for any application involving a single

enantiomer. Chiral HPLC is the standard method for this analysis, achieving separation based

on the differential interaction of enantiomers with a chiral stationary phase (CSP).[1][8][9][10]

Column Selection: A cellulose-based CSP, such as a CHIRALPAK® IC column (e.g.,

cellulose tris(3,5-dichlorophenylcarbamate) immobilized on silica gel), is highly effective for

separating mandelic acid derivatives.[1]

Mobile Phase Preparation: A typical mobile phase consists of a mixture of a non-polar

solvent (e.g., n-hexane) and an alcohol modifier (e.g., isopropanol or ethanol). An acidic

additive, such as 0.1% trifluoroacetic acid (TFA), is often included to suppress the ionization

of the carboxyl group and improve peak shape.

Sample Preparation: Prepare a dilute solution of the analyte (approx. 1 mg/mL) in the mobile

phase or a compatible solvent.

Instrumentation and Conditions:

HPLC System: Standard HPLC with a UV detector.

Flow Rate: 1.0 mL/min.

Detection Wavelength: 254 nm (or other wavelength where the aminophenyl chromophore

absorbs strongly).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 15 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3709066/
https://www.researchgate.net/publication/262708039_Chiral_separations_of_mandelic_acid_by_HPLC_using_molecularly_imprinted_polymers
https://www.scielo.br/j/eq/a/m6SpLjXJSm8vj5SFYFnMJ9z/?format=html&lang=en
https://www.redalyc.org/pdf/429/42930409.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3709066/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2865508?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Injection Volume: 10 µL.

Analysis: Inject a sample of the racemic mixture to determine the retention times of both the

(R) and (S) enantiomers. Subsequently, inject the sample of (R)-2-(4-Aminophenyl)-2-
hydroxyacetic acid. The enantiomeric excess is calculated from the integrated peak areas

of the two enantiomers:

e.e. (%) = ([Area(R) - Area(S)] / [Area(R) + Area(S)]) x 100

Synthesis of (R)-2-(4-Aminophenyl)-2-hydroxyacetic
Acid
The production of enantiomerically pure (R)-2-(4-Aminophenyl)-2-hydroxyacetic acid can be

approached via two primary strategies: the separation of a pre-formed racemic mixture (chiral

resolution) or the direct, stereocontrolled synthesis of the desired enantiomer (asymmetric

synthesis).

Method A: Chiral Resolution via Diastereomeric Salt
Formation
This classical and robust method remains widely used in industrial settings. It relies on the

principle that enantiomers have identical physical properties, but diastereomers do not.[11][12]

[13] By reacting the racemic acid with a single enantiomer of a chiral base, a mixture of

diastereomeric salts is formed, which can then be separated by fractional crystallization.

Choice of Resolving Agent: A chiral amine (base) is required to resolve a racemic carboxylic

acid. The chosen agent, for instance, (R)-(+)-α-phenylethylamine, must be enantiomerically

pure and form a salt that crystallizes well with one of the acid's enantiomers, leading to a

significant difference in solubility between the two resulting diastereomeric salts ((R)-

acid·(R)-base vs. (S)-acid·(R)-base).

Solvent Selection: The solvent must be chosen to maximize the solubility difference between

the diastereomeric salts. One salt should be sparingly soluble, allowing it to crystallize out of

the solution, while the other remains dissolved. Alcohols like methanol or ethanol are

common choices.
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Acidification: After separation, a strong acid (e.g., HCl) is used to break the ionic bond of the

diastereomeric salt, protonating the carboxylate and liberating the enantiomerically enriched

free acid.
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Step 1: Salt Formation

Step 2: Separation

Step 3: Liberation

Racemic (R/S)-4-Aminomandelic Acid

Mix in Solvent
(e.g., Methanol)

Enantiopure Chiral Base
(e.g., (R)-α-phenylethylamine)

Diastereomeric Salt Mixture
((R,R) and (S,R) salts)

Fractional Crystallization
(Cooling)

Filtration

Insoluble Salt Crystal
(e.g., (R,R)-salt)

Solid

Soluble Salt in Filtrate
(e.g., (S,R)-salt)

Liquid

Acidify with HCl

(R)-4-Aminomandelic Acid
(Enantiopure)
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Step 1: Bioreaction

Step 2: Transformation

Step 3: Isolation

Racemic 4-Aminomandelonitrile

Aqueous Buffer
(pH 7, 30°C)

(R)-Selective Nitrilase
(e.g., from A. faecalis)

Enantioselective Hydrolysis

In-situ Racemization
of remaining nitrile

Dynamic Process

Reaction Workup
(Acidification & Extraction)

(R)-4-Aminomandelic Acid
(High e.e.)

Click to download full resolution via product page

Caption: Workflow for Biocatalytic Synthesis.
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Application in Drug Development: Synthesis of
Mirabegron
The primary industrial application of (R)-2-(4-Aminophenyl)-2-hydroxyacetic acid is as a

chiral precursor, although its activated derivatives or structurally related molecules are often the

direct intermediates. A prominent example is its connection to the synthesis of Mirabegron, a

medication for overactive bladder. [14][15][16] While various synthetic routes to Mirabegron

exist, several converge on a key intermediate, (R)-2-{[2-(4-aminophenyl)ethyl]amino}-1-

phenylethanol. This intermediate is then coupled with 2-amino-1,3-thiazol-4-yl)acetic acid to

form the final drug. The chiral center originating from an (R)-hydroxy-phenylacetic acid

derivative is crucial for the drug's therapeutic activity. One patented process involves the

coupling of D(-)-mandelic acid with 2-(4-nitrophenyl)ethylamine to form an amide, which is then

reduced to create the key amino alcohol intermediate. [15]The use of the 4-amino-substituted

version of mandelic acid provides a more direct route to analogous intermediates.

Key Intermediates

Final Drug Target

(R)-4-Aminomandelic Acid
 or Derivative

Amide Formation
& Reduction

Amine Partner

Mirabegron(R)-Amino Alcohol
Intermediate Final Coupling

Click to download full resolution via product page

Caption: Role in Mirabegron Synthesis Pathway.

Safety and Handling
As a fine chemical, (R)-2-(4-Aminophenyl)-2-hydroxyacetic acid requires careful handling in

a laboratory environment. While a specific safety data sheet (SDS) is not universally available,

a hazard assessment can be made based on its constituent functional groups: an aromatic

amine and a carboxylic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 15 Tech Support

https://www.benchchem.com/product/b2865508/docs?utm_src=pdf-body#r-2-4-aminophenyl-2-hydroxyacetic-acid-structure
https://www.chemicalbook.com/synthesis/mirabegron.htm
https://www.quickcompany.in/patents/an-improved-process-for-the-preparation-of-mirabegron
https://patentimages.storage.googleapis.com/8d/bb/35/e2b282823d3f0f/EP3177589B1.pdf
https://www.quickcompany.in/patents/an-improved-process-for-the-preparation-of-mirabegron
https://www.benchchem.com/product/b2865508/docs?utm_src=pdf-body-img#r-2-4-aminophenyl-2-hydroxyacetic-acid-structure
https://www.benchchem.com/product/b2865508/docs?utm_src=pdf-body#r-2-4-aminophenyl-2-hydroxyacetic-acid-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2865508?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE): Standard laboratory PPE is mandatory. This includes

a lab coat, splash-proof safety goggles, and chemical-resistant gloves (e.g., nitrile). [17][18]

[19][20]* Inhalation: The compound is a crystalline solid, but fine dust may be generated

during handling. Handle in a well-ventilated area or a chemical fume hood to avoid inhaling

dust.

Skin and Eye Contact: Aromatic amines and carboxylic acids can be irritants. Avoid direct

contact with skin and eyes. In case of contact, rinse the affected area with copious amounts

of water for at least 15 minutes and seek medical attention. [19]* Storage: Store in a tightly

sealed container in a cool, dry, and well-ventilated place, away from strong oxidizing agents

and strong bases.

Disposal: Dispose of the chemical and its container in accordance with local, regional, and

national regulations for chemical waste.
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